4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 4-[(3-ethoxy-2-prop-2-enoxyphenyl)methylamino]benzoic acid
• InChI: InChI=1S/C19H21NO4/c1-3-12-24-18-15(6-5-7-17(18)23-4-2)13-20-16-10-8-14(9-11-16)19(21)22/h3,5-11,20H,1,4,12-13H2,2H3,(H,21,22)
• InChI Key: BWOLZJCLEIOMAB-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1OCC=C)CNC2=CC=C(C=C2)C(=O)O

Description

4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid, also known as AEB, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. AEB belongs to the class of benzoic acid derivatives and is a white crystalline powder.

Mechanism of Action

The mechanism of action of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid is not fully understood. However, studies have suggested that 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid exerts its effects by modulating the activity of various signaling pathways. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has also been shown to inhibit the activity of STAT3, a transcription factor that plays a key role in cancer.
Biochemical and Physiological Effects:
4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has been shown to have various biochemical and physiological effects. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has been shown to have neuroprotective effects by reducing neuronal damage and inflammation. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has several advantages for lab experiments. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid is a relatively stable compound that can be easily synthesized. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has been shown to have low toxicity and can be used at high concentrations in cell culture experiments. However, 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has some limitations for lab experiments. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid is not soluble in water and requires the use of organic solvents for experiments. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has also been shown to have poor bioavailability in vivo.

Future Directions

There are several future directions for the study of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid. One future direction is the development of new synthesis methods to improve the yield and purity of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid. Another future direction is the study of the pharmacokinetics and pharmacodynamics of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid in vivo. The development of new formulations of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid with improved bioavailability is also a future direction. The study of the effects of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid in different disease models is also an important future direction. Finally, the study of the mechanism of action of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid is an important future direction that will help to understand the potential therapeutic applications of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid.
Conclusion:
In conclusion, 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid is a promising compound that has potential as a therapeutic agent in various diseases. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has several advantages for lab experiments, but also has some limitations. The study of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid is an important future direction that will help to understand the potential therapeutic applications of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid.

Synthesis Methods

The synthesis method of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid involves the reaction of 2-(allyloxy)-3-ethoxybenzaldehyde with 4-aminobenzoic acid in the presence of a catalyst. The resulting compound is then purified using chromatography to obtain pure 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid. The synthesis of 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid is a multi-step process that requires expertise in organic chemistry.

Scientific Research Applications

4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has been studied extensively for its potential as a therapeutic agent in various diseases. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has been studied in animal models of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. 4-{[2-(Allyloxy)-3-ethoxybenzyl]amino}benzoic acid has also been shown to have anti-cancer effects in various cancer cell lines.